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Compound of Interest

Compound Name: Sodium trifluoromethanesulfonate

Cat. No.: B1324478

An In-depth Technical Guide to Sodium Trifluoromethanesulfonate (CAS 2926-30-9)

Introduction

Sodium trifluoromethanesulfonate, commonly known as sodium triflate (NaOTf), is a white,
crystalline salt with the chemical formula CFzSOsNa.[1][2] As the sodium salt of the superacid
trifluoromethanesulfonic acid, it possesses a unique combination of high thermal and
electrochemical stability, making it an indispensable tool in modern chemistry.[1][2] Its
applications are extensive, ranging from its role as a key electrolyte salt in next-generation
battery technologies to its use as a versatile reagent and catalyst in complex organic
syntheses.[3] The triflate anion (CF3S0Os™) is an exceptionally stable and poor nucleophile,
rendering it an excellent leaving group in substitution reactions, a property that is heavily
exploited in the synthesis of pharmaceuticals and agrochemicals.[4][5]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, delving into the fundamental properties, synthesis, mechanisms of
action, and key applications of Sodium Trifluoromethanesulfonate. It aims to serve as a
practical resource, combining theoretical principles with field-proven insights and detailed
experimental methodologies.

Physicochemical Properties

Sodium triflate is a hygroscopic, water-soluble solid that is stable under normal conditions.[1][6]
[7] Its key physical and chemical properties are summarized below, providing essential data for
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experimental design and execution.

Property Value Source(s)

CAS Number 2926-30-9 [8][9][10]

Molecular Formula CFsNaOsS [8][11]

Molecular Weight 172.06 g/mol [8][11]
White to off-white powder or

Appearance [1116119]
crystals

Melting Point 253-255 °C [11[61[9]

Soluble in water, acetonitrile,
Solubility glymes, and other polar [1][6]

organic solvents.

Commercially available in
. various grades, including
Purity [1][°]
>98% and battery grade

(299.5%).

Hygroscopic; should be stored
Hygroscopicity in a dry, sealed container [11161[12]

under an inert atmosphere.

Thermal Stability High thermal stability. [1][13]

Synthesis and Purification

The synthesis of high-purity Sodium Trifluoromethanesulfonate is critical for its applications,
especially in electrochemistry where impurities can severely degrade performance.[4] Several
methods are employed for its preparation, with the choice often depending on the desired scale
and purity.

Common Synthesis Routes

o Salt Metathesis Reaction: A prevalent laboratory-scale method involves the reaction between
barium trifluoromethanesulfonate and sodium sulfate in an agqueous solution.[4][8] The
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driving force for this reaction is the precipitation of the highly insoluble barium sulfate, leaving
the desired sodium triflate in the solution.[4]

o Neutralization: A straightforward synthesis involves the neutralization of
trifluoromethanesulfonic acid with a sodium base, such as sodium hydroxide.[14] The
resulting salt is then isolated by evaporating the solvent.[14]

 Industrial Production: On an industrial scale, synthesis may involve reacting
trifluoromethanesulfonyl fluoride gas with a mixture of sodium hydroxide and calcium oxide in
a stainless steel reactor.[12][15]

Visualization: Salt Metathesis Synthesis Workflow

The following diagram illustrates the key steps in the common salt metathesis synthesis and
purification of Sodium Trifluoromethanesulfonate.
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Caption: Workflow for the synthesis and purification of NaOTf via salt metathesis.
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Experimental Protocol: Laboratory Synthesis via Salt
Metathesis

This protocol is adapted from established laboratory procedures.[4][6][8]

o Preparation: Prepare an aqueous solution of barium trifluoromethanesulfonate. Barium
trifluoromethanesulfonate can be readily prepared by neutralizing aqueous
trifluoromethanesulfonic acid with barium carbonate.[6]

e Reaction: To the stirred aqueous solution of barium trifluoromethanesulfonate, add a slight
excess of a sodium sulfate solution. The use of a slight excess of sodium sulfate ensures the
complete precipitation of barium as barium sulfate, driving the reaction to completion.[4][8]

» Precipitation: Continue stirring the mixture for several minutes and then allow it to stand,
ideally for 24 hours, to ensure complete precipitation of the fine white barium sulfate solid.[6]

« Filtration: Separate the barium sulfate precipitate from the solution via filtration. The resulting
clear filtrate contains the dissolved sodium trifluoromethanesulfonate.[4][3]

« |solation: Evaporate the filtrate to dryness using a rotary evaporator to obtain the crude solid
product.[6][14]

« Purification: For higher purity, recrystallize the solid product from dry acetone.[6][8]

e Drying: Dry the purified salt under vacuum at approximately 110 °C to remove any residual
solvent and moisture.[6] Store the final product in a desiccator or glovebox due to its
hygroscopic nature.

Core Applications and Mechanisms

Sodium triflate's unique properties make it a valuable compound across multiple scientific
disciplines, most notably in electrochemistry and organic synthesis.

Electrochemistry and Energy Storage

The development of efficient and safe energy storage systems is a paramount global
challenge. Sodium-ion batteries (SIBs) have emerged as a promising alternative to lithium-ion
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batteries, and sodium triflate plays a crucial role as an electrolyte salt in this technology.[4][9]
[16]

e Mechanism of Action: In a battery, the electrolyte's function is to transport ions between the
cathode and anode. NaOTf, when dissolved in a suitable solvent (like diglyme), dissociates
into Na* cations and triflate (OTf~) anions.[13][17] The Na* ions shuttle between the
electrodes during the charge and discharge cycles. The triflate anion's large size and
delocalized charge contribute to the salt's stability.[18]

« Advantages in Batteries:

o High Stability: The triflate anion is chemically and thermally stable and does not hydrolyze
to form corrosive hydrofluoric acid, making NaOTf electrolytes safer to handle than
alternatives like sodium hexafluorophosphate (NaPFs).[17]

o Aluminum Current Collector Compatibility: Unlike some other salts, NaOTf does not
corrode the aluminum foil commonly used as a current collector in batteries.[17]

e Challenges and Insights: A primary challenge with NaOTf electrolytes is their ionic
conductivity, which can be lower than that of other salts.[17] This is because NaOTf tends to
form ion pairs in solution, particularly in common carbonate solvents, which impedes ion
mobility.[17] Therefore, the choice of solvent is critical. Glymes (e.g., diglyme, tetraglyme)
have been shown to be effective, as they can solvate the sodium ions and facilitate their
transport, enabling the use of graphite as a reversible anode.[4][13]

Visualization: Role in a Sodium-lon Battery
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Caption: Conceptual diagram of NaOTf's role as an electrolyte in a sodium-ion battery.

Organic Synthesis

In organic synthesis, sodium triflate is valued both as a reagent and as an efficient catalyst for
a variety of reactions.[6] Its utility stems largely from the properties of the
trifluoromethanesulfonate (triflate) anion.

o The Triflate Anion as an Excellent Leaving Group: The triflate anion is one of the best known
leaving groups in organic chemistry.[4] This is due to the significant resonance stabilization
of the negative charge across the three oxygen atoms and the strong electron-withdrawing
effect of the CFs group. When a triflate group attached to a carbon atom depatrts, it leaves as
a very stable, non-nucleophilic anion, which facilitates nucleophilic substitution and
elimination reactions.

o Key Applications in Synthesis:

o Preparation of lonic Liquids: Sodium triflate is a common reagent for synthesizing various
ionic liquids, such as N,N-dialkylimidazolium triflates and N-alkylpyridinium triflates.[6][10]
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o Catalysis: It serves as an efficient catalyst in reactions such as catalytic asymmetric
Mannich-type reactions and Diels-Alder reactions.[6] While not a Lewis acid itself, it is
instrumental in reactions involving powerful electrophiles.[4]

o Fluorination Reactions: It can be used as a reagent for the preparation of aryl fluorides
through silver-catalyzed fluorination of arylstannanes.[6][10]

o Electrochemical Glycosylation: It can be used as a supporting electrolyte in the
electrochemical O-glycosylation of alcohols.[6]

Visualization: Triflate as a Leaving Group

Caption: Nucleophilic substitution (Sn2) showing the triflate anion (OTf~) as a leaving group.

Role in Drug Development and Agrochemicals

The introduction of fluorine atoms, particularly the trifluoromethyl (CF3) group, into organic
molecules can dramatically and favorably alter their biological properties.[12][19] This makes
reagents that can facilitate such transformations highly valuable in pharmaceutical and
agrochemical research. While sodium trifluoromethanesulfinate (a related compound) is a
direct source of trifluoromethyl radicals, sodium trifluoromethanesulfonate is a key precursor
and reagent in synthetic pathways that build complex fluorinated molecules.[19][20]

o Enhanced Properties: Incorporating a CFs group often enhances a molecule's:

o Metabolic Stability: The C-F bond is very strong, making the group resistant to metabolic
degradation, which can increase a drug's half-life.[19]

o Lipophilicity: The CFs group increases lipophilicity (fat-solubility), which can improve a
molecule's ability to cross cell membranes.[12][19]

o Receptor Binding: The group's strong electron-withdrawing nature can alter the electronic
properties of a molecule, potentially improving its binding affinity to biological targets.[19]

Safety and Handling

As with any chemical reagent, proper handling of Sodium Trifluoromethanesulfonate is
essential for laboratory safety. It is classified as causing skin and serious eye irritation, and it
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may cause respiratory irritation.[7][11][21]

e Hazard Identification:

o GHS Pictogram: GHS07 (Exclamation Mark)[6][21]

o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[11][21][22]

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Chemical safety goggles are required.[7][21]

o

Hand Protection: Wear suitable protective gloves, such as neoprene or nitrile rubber.[21]

[¢]

Skin and Body Protection: Wear a lab coat or suitable protective clothing.[21]

[¢]

Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-
certified dust respirator is recommended.[7][21]

o First-Aid Measures:

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if present. Seek medical attention.[21][22]

o After Skin Contact: Wash the affected area with plenty of soap and water. If irritation
occurs, seek medical advice.[21][22]

o After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[7]

» Storage and Incompatibilities:

o Store in a tightly closed container in a dry, well-ventilated place.[7][22] It is hygroscopic
and should be protected from moisture.[7]

o Incompatible with strong oxidizing agents and strong acids.[7][21]

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-trifluoromethanesulfonate
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5330814.htm
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-trifluoromethanesulfonate
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.tcichemicals.com/BE/en/sds/T1550_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.tcichemicals.com/BE/en/sds/T1550_EU_6N.pdf
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.tcichemicals.com/BE/en/sds/T1550_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1550_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358750250&countryCode=US&language=en
http://www.gelest.com/wp-content/uploads/CXSO083_SODIUM-TRIFLUOROMETHANESULFONATE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Sodium trifluoromethanesulfonate (CAS 2926-30-9) is far more than a simple salt. Its
exceptional thermal and electrochemical stability, combined with the superlative leaving group
ability of its triflate anion, has cemented its status as a critical enabler in diverse fields of
chemical science. For materials scientists, it is a key component in the development of safer,
next-generation sodium-ion batteries. For synthetic chemists and drug development
professionals, it is a versatile tool for constructing complex molecular architectures and for
introducing the property-enhancing trifluoromethyl motif. A thorough understanding of its
properties, synthesis, and reaction mechanisms is fundamental for any researcher looking to
leverage its full potential in driving innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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